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Compound of Interest

Compound Name: 2-Amino-8-oxononanoic acid

Cat. No.: B12426565

For immediate reference, 2-Amino-8-oxononanoic acid and its hydrochloride salt are
classified as hazardous to the aquatic environment and require disposal as chemical waste
through an approved waste disposal plant. Under no circumstances should this compound be
released into the environment or disposed of down the drain.

This guide provides essential safety and logistical information for the proper disposal of 2-
Amino-8-oxononanoic acid, ensuring the safety of laboratory personnel and compliance with
environmental regulations. The following procedures are designed for researchers, scientists,
and drug development professionals.

Hazard Identification and Safety Summary

The primary hazards associated with 2-Amino-8-oxononanoic acid hydrochloride are its
acute oral toxicity and its significant danger to aquatic ecosystems.[1]
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Hazard Classification Precautionary Statement
Hazard Statement .
(GHS) (Disposal)

. P501: Dispose of contents/
Acute toxicity, Oral (Category

2 H302: Harmful if swallowed container to an approved
waste disposal plant.[1]
Acute aguatic toxicity H410: Very toxic to aquatic life P273: Avoid release to the
(Category 1) with long lasting effects environment.[1]
Chronic aquatic toxicity H410: Very toxic to aquatic life ]
) ) P391: Collect spillage.[1]
(Category 1) with long lasting effects

Data derived from the Safety Data Sheet for 2-Amino-8-oxononanoic acid HCI.[1]

Personal Protective Equipment (PPE) and Handling

Before handling 2-Amino-8-oxononanoic acid, it is imperative to wear appropriate personal
protective equipment. While the provided SDS does not detail specific PPE, general best
practices for handling chemicals with these hazard classifications should be followed.

e Gloves: Chemical-resistant gloves (e.qg., nitrile).
o Eye Protection: Safety glasses or goggles.
o Lab Coat: A standard laboratory coat to protect skin and clothing.

Work should be conducted in a well-ventilated area, preferably within a chemical fume hood, to
minimize the risk of inhalation.

Step-by-Step Disposal Protocol

The disposal of 2-Amino-8-oxononanoic acid must be managed as hazardous chemical
waste.

o Waste Collection:

o Collect all waste containing 2-Amino-8-oxononanoic acid, including unused product,
reaction residues, and contaminated materials (e.g., pipette tips, vials, weighing paper), in
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a dedicated and clearly labeled hazardous waste container.[2][3]

o The container must be leak-proof and made of a compatible material, such as high-density
polyethylene (HDPE).[2]

e Labeling:

o Clearly label the waste container with "Hazardous Waste" and the full chemical name:
"Waste 2-Amino-8-oxononanoic acid".

o Include the date of waste accumulation and relevant hazard symbols.
e Storage:

o Store the sealed hazardous waste container in a designated, secure, and well-ventilated
hazardous waste accumulation area.[2]

o Ensure the storage area is away from incompatible materials.
e Professional Disposal:

o Arrange for the collection and disposal of the hazardous waste through your institution's
Environmental Health and Safety (EHS) department or a licensed hazardous waste
disposal company.

o Provide the waste disposal vendor with a complete and accurate description of the waste
contents.

Emergency Procedures: Spills

In the event of a spill, the following steps should be taken:

o Evacuate and Alert: Alert personnel in the immediate area and evacuate if necessary.[2]
» Ventilate: Ensure the area is well-ventilated.[2]

o Contain: For small spills of solid material, carefully sweep it up to avoid creating dust and
place it in the designated hazardous waste container.[2] For liquid spills, use an inert
absorbent material (e.g., vermiculite, sand) to contain and absorb the spill.[2]
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o Clean: Clean the spill area with a suitable solvent or detergent and water, collecting all
cleaning materials as hazardous waste.[2]

e Report: Report the spill to your laboratory supervisor and EHS office.[2]
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Caption: Disposal workflow for 2-Amino-8-oxononanoic acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Proper Disposal of 2-Amino-8-oxononanoic Acid: A
Safety and Operational Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12426565#2-amino-8-oxononanoic-acid-proper-
disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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